Cas no 1260860-81-8 (Ethyl 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

• Product Name: Ethyl 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1260860-81-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD13195431
• CID: 1081967
• PubChem ID: 71748564
• Update Time: 2025-09-17

Ethyl 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• 1260860-81-8
• CS-0054931
• DTXSID00857657
• Ethyl7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• P19320

• MDL： MFCD13195431
• Inchi： 1S/C9H9N3O2/c1-2-14-9(13)7-3-6-4-10-5-11-8(6)12-7/h3-5H,2H2,1H3,(H,10,11,12)
• InChI Key： DHROKWPRLUGWDL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2=CN=CN=C2N1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines